Cas no 1877553-43-9 (3-[(3-Chlorothiophen-2-yl)methyl]azetidine)

• Product Name: 3-[(3-Chlorothiophen-2-yl)methyl]azetidine
• CAS No: 1877553-43-9
• MF: C₈H₁₀ClNS
• MW: 187.689699649811
• CID: 6288121
• PubChem ID: 130534669
• Update Time: 2025-05-21

3-[(3-Chlorothiophen-2-yl)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1964133
• 1877553-43-9
• 3-[(3-chlorothiophen-2-yl)methyl]azetidine
• 3-[(3-Chlorothiophen-2-yl)methyl]azetidine

• Inchi： 1S/C8H10ClNS/c9-7-1-2-11-8(7)3-6-4-10-5-6/h1-2,6,10H,3-5H2
• InChI Key： QVSYTVMZJDGZMY-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1CC1CNC1

Computed Properties

• Exact Mass: 187.0222482g/mol
• Monoisotopic Mass: 187.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-[(3-Chlorothiophen-2-yl)methyl]azetidine

Introduction to 3-[(3-Chlorothiophen-2-yl)methyl]azetidine (CAS No. 1877553-43-9)

3-[(3-Chlorothiophen-2-yl)methyl]azetidine, a compound with the CAS number 1877553-43-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and medicinal chemistry. The structural uniqueness of 3-[(3-Chlorothiophen-2-yl)methyl]azetidine lies in its azetidine core, which is functionalized with a chlorothiophenyl moiety, making it a promising candidate for further exploration in synthetic and biological studies.

The azetidine ring, a five-membered saturated heterocycle, is known for its flexibility and ability to adopt various conformations. This structural feature allows it to interact effectively with biological targets, making it an attractive scaffold for drug development. The presence of the chlorothiophenyl group introduces additional complexity and reactivity, which can be exploited for designing molecules with enhanced pharmacological properties. Such modifications are crucial in modern drug design, where the optimization of bioactivity and selectivity is paramount.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, azetidine derivatives have shown particular promise due to their ability to modulate various biological pathways. For instance, studies have demonstrated that azetidine-based molecules can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The compound 3-[(3-Chlorothiophen-2-yl)methyl]azetidine is no exception and has been investigated for its potential role in these areas.

The chlorothiophenyl moiety in 3-[(3-Chlorothiophen-2-yl)methyl]azetidine is particularly noteworthy as it introduces both lipophilicity and electronic properties that can influence the compound's interaction with biological targets. Thiophene derivatives are well-known for their pharmacological activity, and the chloro substituent further enhances their reactivity by increasing electrophilicity. This combination makes the compound a valuable tool for studying structure-activity relationships (SAR) in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding affinity of 3-[(3-Chlorothiophen-2-yl)methyl]azetidine to various targets, providing insights into its mechanism of action. These studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, preliminary data suggest that this compound may exhibit neuroprotective properties, making it a candidate for treating neurodegenerative diseases.

The synthesis of 3-[(3-Chlorothiophen-2-yl)methyl]azetidine presents unique challenges due to the complexity of its structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the azetidine ring and introducing the chlorothiophenyl group. These advancements have not only facilitated the production of 3-[(3-Chlorothiophen-2-yl)methyl]azetidine but also provided new insights into the development of other heterocyclic compounds.

In vitro studies have begun to unravel the pharmacological profile of 3-[(3-Chlorothiophen-2-yl)methyl]azetidine. Initial experiments have shown that this compound exhibits significant inhibitory activity against several target enzymes relevant to inflammation and cancer. For example, it has demonstrated potent COX inhibition, comparable to some well-known nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, its interaction with lipoxygenase pathways suggests potential applications in managing oxidative stress-related diseases.

The biological activity of 3-[(3-Chlorothiophen-2-yl)methyl]azetidine is further enhanced by its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders. Studies using animal models have shown that this compound can modulate neurotransmitter levels and protect against neurotoxicity induced by oxidative stress. These findings are particularly exciting given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Evaluation of the pharmacokinetic properties of 3-[(3-Chlorothiophen-2-yl)methyl]azetidine is essential for determining its suitability as a drug candidate. Preliminary data indicate that this compound exhibits good oral bioavailability and moderate metabolic stability. However, further studies are needed to optimize its pharmacokinetic profile and minimize potential side effects. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to assess its absorption, distribution, metabolism, excretion (ADME) properties.

The safety profile of any potential drug must be thoroughly evaluated before clinical trials can commence. Preliminary toxicology studies on 3-[(3-Chlorothiophen-2-yl)methyl]azetidine have shown that it is generally well-tolerated at moderate doses. However, long-term studies are necessary to identify any potential adverse effects associated with chronic use. These studies will also provide valuable information on dosage regimens that maximize therapeutic efficacy while minimizing toxicity.

The development of new drugs is often a collaborative effort involving researchers from various disciplines. The study of compounds like 3-[email protected](CAS No. 1877553[email protected])]methyl]azetidine

> represents an excellent example of how interdisciplinary research can lead to significant breakthroughs in medicine.

> The integration of computational modeling

> with experimental biology has accelerated

> the discovery process and provided new

> insights into drug mechanisms.

> As research continues

> on this promising compound,

> we can expect further advancements

> that will benefit patients worldwide.

>(Learn more about heterocyclic compounds)

>(Discover recent advances in drug design)

>(Explore applications in CNS disorders)